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Compound of Interest

Compound Name: 1-Undecanol-d23

Cat. No.: B1474434 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 1-
Undecanol-d23. Due to the limited availability of experimental data for the deuterated form,

this guide also includes data for the non-deuterated analog, 1-Undecanol, for comparative

purposes. Deuteration is expected to have a minor effect on the physical properties.

Quantitative Data Summary
The physical properties of 1-Undecanol-d23 and 1-Undecanol are summarized in the table

below. It is important to note that most of the experimental data available is for the non-

deuterated form.
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Property 1-Undecanol-d23 1-Undecanol

Chemical Formula C₁₁HD₂₃O C₁₁H₂₄O[1][2][3]

IUPAC Name

1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,

9,9,10,10,11,11,11-

tricosadeuterioundecan-1-ol[4]

Undecan-1-ol[1][2][3]

Molecular Weight 195.45 g/mol [4] 172.31 g/mol [1][2][5]

Melting Point No data available 11-19 °C[1][2][3][5][6]

Boiling Point No data available
243 °C at 760 mmHg[1][2][3][5]

[6]

Density No data available
0.83 g/cm³ at 20-25 °C[1][2][5]

[6]

Solubility No data available

Insoluble in water; soluble in

ethanol, ether, chloroform, and

ethyl acetate.[1][2][5][6]

Appearance No data available Colorless liquid[3][5][6]

Odor No data available Floral, citrus-like[2][6]

Experimental Protocols
Detailed experimental methodologies for determining key physical properties are crucial for

reproducible research. Below is a generalized protocol for determining the melting point of a

compound like 1-Undecanol.

Protocol: Melting Point Determination via Capillary Method

Sample Preparation: A small, dry sample of the crystalline substance is finely powdered.

Capillary Tube Loading: The powdered sample is packed into a thin-walled capillary tube,

sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which contains a

heating block or an oil bath and a thermometer or a temperature sensor.
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Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.

Observation: The sample is observed through a magnifying lens. The temperature at which

the first drop of liquid appears is recorded as the beginning of the melting range.

Recording: The temperature at which the entire sample has melted into a clear liquid is

recorded as the end of the melting range.

Reporting: The melting point is reported as a range of temperatures from the initial to the

final point of melting.

Visualizations
Synthesis Pathway of 1-Undecanol

The following diagram illustrates a common method for the synthesis of 1-Undecanol, which

involves the reduction of the corresponding aldehyde, undecanal. A similar pathway would be

employed for its deuterated analog, starting with the appropriately deuterated undecanal.
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Undecanal

Reaction Mixture
Reducing Agent
(e.g., NaBH4)

Solvent
(e.g., Ethanol)

Purification
(e.g., Distillation)

  Work-up 1-Undecanol

1-Undecanol-d23 Sample

Gas Chromatography-
Mass Spectrometry (GC-MS)

Nuclear Magnetic Resonance (NMR)
(¹H and ¹³C)

Fourier-Transform Infrared
Spectroscopy (FTIR)

Data Analysis and
Interpretation

Purity Confirmation Report
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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d23]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1474434#physical-properties-of-1-undecanol-d23]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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